2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide

• Molecular Formula: C17H14N6O2
• Molecular Weight: 334.33 g/mol
• IUPAC Name: 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C17H14N6O2/c18-16-15(21-25-22-16)17-20-12-8-4-5-9-13(12)23(17)10-14(24)19-11-6-2-1-3-7-11/h1-9H,10H2,(H2,18,22)(H,19,24)
• InChI Key: WFIOMLJAUUEHIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N=C2C4=NON=C4N

Description

2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide is a complex organic compound that belongs to the class of heterocyclic compounds It features a furazan ring, a benzimidazole ring, and a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide typically involves multiple steps. One common method starts with the preparation of 4-amino-furazan-3-carboxylic acid, which is then converted into its amidrazone derivative. This intermediate undergoes cyclization to form the benzimidazole ring. The final step involves the acylation of the benzimidazole derivative with phenylacetyl chloride under basic conditions to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide can undergo various chemical reactions, including:

Oxidation: The furazan ring can be oxidized to form furazan N-oxide derivatives.

Reduction: The nitro groups in the furazan ring can be reduced to amino groups.

Substitution: The amino group on the furazan ring can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include various substituted furazan and benzimidazole derivatives, which can be further functionalized for specific applications .

Scientific Research Applications

2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for energetic compounds .

Mechanism of Action

The mechanism of action of 2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide involves its interaction with specific molecular targets. The furazan and benzimidazole rings can interact with enzymes and receptors, modulating their activity. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the biochemical pathways involved .

Comparison with Similar Compounds

Similar Compounds

3-Amino-4-(1-amino-2-cyanovinyl)furazan: Similar in structure but with different functional groups.

4-Amino-3-cyanofuroxan: Contains a furoxan ring instead of a furazan ring.

1,2,5-Oxadiazole derivatives: Share the oxadiazole ring but differ in substitution patterns .

Uniqueness

2-[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-N-phenyl-acetamide is unique due to its combination of furazan and benzimidazole rings, which confer distinct chemical and biological properties.